Cas no 2168044-85-5 (2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid
• CAS No: 2168044-85-5
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5611365
• PubChem ID: 165443795
• Update Time: 2023-11-25

2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2168044-85-5
• 2-{1-[(tert-butoxy)carbonyl]-3-methylpyrrolidin-2-yl}acetic acid
• EN300-815480
• 2-{1-(tert-butoxy)carbonyl-3-methylpyrrolidin-2-yl}acetic acid

• Inchi： 1S/C12H21NO4/c1-8-5-6-13(9(8)7-10(14)15)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： ZXRJDBHRLJQTKS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C)C1CC(=O)O)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų